Cas no 654665-42-6 (5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid)

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid structure
654665-42-6 structure
Product Name:5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
CAS No:654665-42-6
MF:C17H19NO6
MW:333.335865259171
CID:1687817
PubChem ID:10336909
Update Time:2025-04-21

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-[[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]methyl]-
    • 5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
    • 654665-42-6
    • 5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
    • EN300-27722942
    • Inchi: 1S/C17H19NO6/c1-17(2,3)24-16(21)18-11-4-6-12(7-5-11)22-10-13-8-9-14(23-13)15(19)20/h4-9H,10H2,1-3H3,(H,18,21)(H,19,20)
    • InChI Key: KUHNXNAMZDCXRQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)OCC1=CC=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 333.12127
  • Monoisotopic Mass: 333.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 98

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27722942-1g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
1g
$1129.0 2023-09-10
Enamine
EN300-27722942-5g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
5g
$3273.0 2023-09-10
Enamine
EN300-27722942-10g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
10g
$4852.0 2023-09-10
Enamine
EN300-27722942-0.05g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
0.05g
$948.0 2023-09-10
Enamine
EN300-27722942-0.1g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
0.1g
$993.0 2023-09-10
Enamine
EN300-27722942-0.25g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
0.25g
$1038.0 2023-09-10
Enamine
EN300-27722942-0.5g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
0.5g
$1084.0 2023-09-10
Enamine
EN300-27722942-1.0g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
1g
$1100.0 2023-05-25
Enamine
EN300-27722942-2.5g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
2.5g
$2211.0 2023-09-10
Enamine
EN300-27722942-5.0g
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
654665-42-6
5g
$3189.0 2023-05-25
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.